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. . . Source |
Commodity Region | Context MRL / Residue Level (mg/kg) .
Authority
Cranberry United States (Final Rule, 0.04 ppm (tolerance) US EPA[1]
2025)
Cranberry European Union (Proposed, 4.0 (MRL proposal) EFSA[2]
2021)
Blueberry European Union (Proposed, 4.0 (MRL proposal) EFSA[2]
2021)
Cherry Study (Terminal Residues, < 5.00 (all below EU MRL) Research Article
2021) [3]
Rice Pakistan (Market Samples, 0.016 - 0.065 (MRL: 0.05) Research Article
2022) [4]
Florence European Union (Proposed, 1.5 (MRL proposal) EFSA[5]
Fennel 2019)
Rhubarb European Union (Proposed, 0.7 (MRL proposal) EFSA [6]

2019)
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. . . Source |
Commodity Region | Context MRL / Residue Level (mg/kg) .
Authority
Various Crops United States (Final Rule, 0.01 - 30.0 (range of set US EPA[7]
2022) tolerances)

Analytical Methods for Fludioxonil Residue
Determination

Researchers commonly use chromatographic techniques to determine fludioxonil residues. Here are the

detailed methodologies from key studies:

¢ For Blueberries [8]

o Extraction Method: Solid-Phase Microextraction (SPME)

o Analysis Instrument: Gas Chromatography (GC) with nitrogen-phosphorous detection

o Key Parameters: Selected 100 um polydimethylsiloxane fiber coating; calibration performed on
spiked samples to account for matrix effect

o Performance: Limits of Quantification (LOQ) as low as 1.3 pglkg

¢ For Cherries [3]

o Extraction Method: QUEChERS ("Quick, Easy, Cheap, Effective, Rugged, Safe")

o Analysis Instrument: High-Performance Liquid Chromatography tandem Mass
Spectrometry (HPLC-MS/MS)

o Key Parameters: Used acetonitrile as extraction solvent; purification with dispersive Solid-
Phase Extraction (d-SPE) sorbents (e.g., PSA, C18, GCB); detection in negative electrospray
ionization mode

o Performance: LOQ of 0.01 mg/kg; recovery rates between 81-94%

¢ For Rice [4]

o Extraction Method: Liquid extraction with acetone and methanol (1:1 ratio)

o Analysis Instrument: High-Performance Liquid Chromatography (HPLC) with UV detection

o Key Parameters: Quantification on a Prospher Star C18 column with mobile phase of
methanol-water (pH 3.3); detection wavelength of 212 nm

o Performance: Method linearity from 0.01-16 mgl/kg; recovery rates higher than 98%
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The workflow for the QUEChERS-HPLC-MS/MS method, which is widely considered the modern standard,

can be visualized as follows:
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Degradation Kinetics and Residue Dissipation

Understanding how residue levels decrease over time is crucial for safety assessments:

¢ In Blueberries: The dissipation of fludioxonil follows first-order Kinetics. Reported half-lives are
12.7 days for the Emerald variety and 16.3 days for the Jewel variety [8].

¢ In Cherries: Dissipation also follows first-order kinetics, with longer half-lives ranging from 33.7 to
44.7 days. Despite this longer half-life, terminal residues at harvest were found to be below the EU
MRL of 5.00 mg/kg [3].

Dietary Risk Assessment Conclusions
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Regulatory assessments consistently conclude that the use of fludioxonil, when following good agricultural

practices, is unlikely to pose a health risk to consumers:

e European Food Safety Authority (EFSA): For multiple crops (including blueberries, cranberries,
fennel, and rhubarb), EFSA concluded that the long-term intake of residues is unlikely to present
a risk to consumer health. The total exposure accounted for only 20-21% of the Acceptable Daily
Intake (ADI), with the contribution from individual crops being less than 0.1% of the ADI [5] [2] [6].

e US Environmental Protection Agency (EPA): Risk assessments ensure that the safety of infants
and the general population is adequately protected. Both short-term and long-term intake of residues
from established tolerances are considered unlikely to pose a health risk [1] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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